Cas no 86798-57-4 (uracil-2-propenal)

uracil-2-propenal structure
uracil-2-propenal structure
Product Name:uracil-2-propenal
CAS No:86798-57-4
MF:C7H6N2O3
MW:166.13414144516
CID:991934
PubChem ID:6439796
Update Time:2025-04-20

uracil-2-propenal Chemical and Physical Properties

Names and Identifiers

    • uracil-2-propenal
    • (2E)-3-(2,4-Dioxo-3,4-dihydro-1(2H)-pyrimidinyl)acrylaldehyde
    • 2-Propenal, 3-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
    • SCHEMBL7984568
    • CHEMBL171971
    • 86798-57-4
    • Inchi: 1S/C7H6N2O3/c10-5-1-3-9-4-2-6(11)8-7(9)12/h1-5H,(H,8,11,12)/b3-1+
    • InChI Key: HWONZTOPTYHAOP-HNQUOIGGSA-N
    • SMILES: O=C1NC(C=CN1/C=C/C=O)=O

Computed Properties

  • Exact Mass: 166.03784206g/mol
  • Monoisotopic Mass: 166.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 66.5Ų
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